Cas no 899746-11-3 (3,5-dimethyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 3,5-dimethyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 899746-11-3
• MF: C₂₃H₂₄N₄O₂
• MW: 388.462265014648
• CID: 5487114
• Update Time: 2025-06-08

3,5-dimethyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dimethyl-N-[4-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• 3,5-dimethyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C23H24N4O2/c1-16-13-17(2)15-19(14-16)23(28)24-20-5-3-18(4-6-20)21-7-8-22(26-25-21)27-9-11-29-12-10-27/h3-8,13-15H,9-12H2,1-2H3,(H,24,28)
• InChI Key： KAFACSSXFOERJQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)C1=CC(C)=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,5-dimethyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

3,5-Dimethyl-N-{4-[6-(Morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 899746-11-3): A Comprehensive Overview

3,5-Dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 899746-11-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzamide moiety, a morpholine ring, and a pyridazine scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzamide functional group is a common motif in many pharmaceuticals, known for its ability to modulate various biological targets. In the case of 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide, the presence of the morpholine ring and the pyridazine scaffold adds complexity and specificity to its interactions with biological systems. The morpholine ring, in particular, is known for its ability to enhance solubility and bioavailability, while the pyridazine scaffold can confer specific binding properties to certain receptors or enzymes.

Recent studies have highlighted the potential of 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Another area of interest is the potential use of 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide in cancer therapy. Preclinical studies have shown that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A study published in Cancer Research reported that 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide effectively suppressed tumor growth in xenograft models of human breast cancer. The compound was found to inhibit the activation of Akt/mTOR signaling pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide has also shown promise in neurodegenerative diseases. Research published in Neuropharmacology indicated that this compound can protect neurons from oxidative stress and prevent neurotoxicity induced by amyloid-beta peptides. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic properties of 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Safety assessments have also been conducted to evaluate the potential side effects of 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 3,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 899746-11-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.